Cas no 2229219-32-1 (2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229219-32-1
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6096477
• PubChem ID: 165688201
• Update Time: 2025-07-02

2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid
• 2229219-32-1
• 2-[1-(1,3-dioxaindan-5-yl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1991795

• Inchi： 1S/C12H12O5/c13-10(11(14)15)12(3-4-12)7-1-2-8-9(5-7)17-6-16-8/h1-2,5,10,13H,3-4,6H2,(H,14,15)
• InChI Key： JJIYRZZMFYVKAZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2=CC=C3C(=C2)OCO3)CC1

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Additional information on 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229219-32-1)

2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid, identified by its CAS number 2229219-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its cyclopropyl and dioxaindan moieties, which contribute to its unique chemical properties and potential biological activities. The presence of a hydroxyacetic acid functional group further enhances its versatility, making it a subject of interest for various synthetic and medicinal chemistry applications.

The structural features of 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid make it a promising candidate for further investigation in drug discovery. The cyclopropyl ring is known for its stability and ability to participate in various chemical reactions, while the dioxaindan moiety introduces rigidity and specific electronic properties that can influence the compound's interactions with biological targets. The hydroxyacetic acid component is particularly noteworthy, as it is a well-established pharmacophore in many bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, metabolic disorders, and other diseases. The structural motifs present in 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid suggest potential applications in these areas. For instance, the cyclopropyl group has been shown to enhance binding affinity in certain drug-target interactions, while the hydroxyacetic acid moiety is known to exhibit antioxidant and anti-inflammatory properties.

Recent studies have begun to explore the pharmacological potential of derivatives of 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid. Researchers have synthesized and characterized several analogs to assess their biological activity and pharmacokinetic profiles. Preliminary findings indicate that these compounds exhibit promising effects on enzymes and receptors involved in disease pathways. For example, one study demonstrated that certain derivatives of this compound can inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins and other inflammatory mediators.

The synthesis of 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to streamline the synthetic route and improve yield. These advancements have not only facilitated the production of 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid but also enabled the exploration of more diverse derivatives.

The chemical properties of 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid also make it an interesting subject for material science applications. The compound's ability to form stable complexes with other molecules suggests potential uses in drug delivery systems and molecular recognition technologies. Additionally, its solubility profile and stability under various conditions make it suitable for formulation into different types of pharmaceutical products.

In conclusion, 2-1-(1,3-dioxaindan-5-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229219-32-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in drug discovery and development.